Cas no 61799-61-9 (1,3-Dioxolane-2-carboxylic acid, 4-methyl-5-oxo-)

• Product Name: 1,3-Dioxolane-2-carboxylic acid, 4-methyl-5-oxo-
• CAS No: 61799-61-9
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 465773
• PubChem ID: 45084676
• Update Time: 2025-04-19

1,3-Dioxolane-2-carboxylic acid, 4-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-carboxylic acid, 4-methyl-5-oxo-
• 1,3-Dioxolane-2-carboxylicacid,4-methyl-5-oxo-(9CI)
• 4-methyl-5-oxo-1,3-dioxolane-2-carboxylic acid
• DTXSID40665657
• 61799-61-9

• Inchi： 1S/C5H6O5/c1-2-4(8)10-5(9-2)3(6)7/h2,5H,1H3,(H,6,7)
• InChI Key： SSTVYUZOOJYZAS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)OC(C1C)=O

Computed Properties

• Exact Mass: 146.02148
• Monoisotopic Mass: 146.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83